Cas no 586410-75-5 (1,1'-Biphenyl, 2,2'-dibromo-3,3',4,4',5,5',6,6'-octamethyl-)

• Product Name: 1,1'-Biphenyl, 2,2'-dibromo-3,3',4,4',5,5',6,6'-octamethyl-
• CAS No: 586410-75-5
• MF: C₂₀H₂₄Br₂
• MW: 424.212564468384
• CID: 341391
• PubChem ID: 71443426
• Update Time: 2025-04-19

1,1'-Biphenyl, 2,2'-dibromo-3,3',4,4',5,5',6,6'-octamethyl- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 2,2'-dibromo-3,3',4,4',5,5',6,6'-octamethyl-
• 1-bromo-2-(2-bromo-3,4,5,6-tetramethylphenyl)-3,4,5,6-tetramethylbenzene
• DTXSID30852251
• 2,2'-Dibromo-3,3',4,4',5,5',6,6'-octamethyl-1,1'-biphenyl
• 586410-75-5

• Inchi： 1S/C20H24Br2/c1-9-11(3)15(7)19(21)17(13(9)5)18-14(6)10(2)12(4)16(8)20(18)22/h1-8H3
• InChI Key： MUZNXTJEMJNZKK-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(C)=C(C)C(C)=C1C1C(=C(C)C(C)=C(C)C=1C)Br

Computed Properties

• Exact Mass: 422.02452
• Monoisotopic Mass: 422.02448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0